Cas no 24393-95-1 ((1S,2R,5S,7R,10S)-10-Hydroxy-6,6-dimethyltricyclo[5.3.1.01,5]undec-8-ene-2,8-dicarboxylic acid)

• Product Name: (1S,2R,5S,7R,10S)-10-Hydroxy-6,6-dimethyltricyclo[5.3.1.01,5]undec-8-ene-2,8-dicarboxylic acid
• CAS No: 24393-95-1
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 270559
• Update Time: 2024-02-29

(1S,2R,5S,7R,10S)-10-Hydroxy-6,6-dimethyltricyclo[5.3.1.01,5]undec-8-ene-2,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-3a,7-Methanoazulene-3,6-dicarboxylicacid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-8,8-dimethyl-, [3R-(3a,3ab,4a,7b,8aa)]- (9CI)
• (3R)-2,3,4,7,8,8aβ-Hexahydro-4β-hydroxy-8,8-dimethyl-1H-3aα,7α-methanoazulene-3β,6-dicarboxylic acid
• Cedr-8-ene-12,15-dioicacid, 10b-hydroxy- (8CI)
• Laccishellolicacid
• Laccishellolic acid
• (1S,2R,5S,7R,10S)-10-Hydroxy-6,6-dimethyltricyclo[5.3.1.01,5]undec-8-ene-2,8-dicarboxylic acid

• Inchi： 1S/C15H20O5/c1-14(2)9-6-15(11(16)5-7(9)12(17)18)8(13(19)20)3-4-10(14)15/h5,8-11,16H,3-4,6H2,1-2H3,(H,17,18)(H,19,20)/t8-,9-,10-,11-,15+/m0/s1
• InChI Key： WMYAHEAQRDFQCZ-JZPBZVRLSA-N
• SMILES： O[C@H]1C=C(C(=O)O)[C@@H]2C[C@@]31[C@H](C(=O)O)CC[C@H]3C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 520
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids